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Compound of Interest

Compound Name: Potassium peroxide

Cat. No.: B104564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental chemical properties of

potassium peroxide, specifically its molecular formula and molar mass. The information is

presented to support research and development activities where this compound may be

utilized.

Molecular Composition and Mass
Potassium peroxide is an inorganic compound with the molecular formula K₂O₂[1][2]. It is

formed, along with potassium oxide (K₂O) and potassium superoxide (KO₂), when potassium

reacts with oxygen in the air[1].

The molar mass of a compound is determined by the sum of the atomic masses of its

constituent atoms. The calculation for the molar mass of potassium peroxide is based on the

atomic masses of potassium (K) and oxygen (O).

Table 1: Atomic and Molar Mass of Potassium Peroxide (K₂O₂) and Its Constituent Elements
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Element (Symbol) Number of Atoms
Atomic Mass (
g/mol )

Total Mass ( g/mol )

Potassium (K) 2 39.0983[3][4][5] 78.1966

Oxygen (O) 2 15.9994[6][7] 31.9988

**Potassium Peroxide

(K₂O₂) **
- - 110.1954[6][7]

Note: The standard atomic weight of potassium is 39.0983(1) g/mol [4]. The standard atomic

weight of oxygen is approximately 15.999 g/mol [8][9][10]. The molar mass of K₂O₂ is also cited

as 110.196 g/mol [1].

Experimental Protocols
The determination of the molar mass of K₂O₂ is a foundational calculation in chemistry. The

experimental protocol to verify this would involve standard analytical techniques.

Methodology for Molar Mass Determination:

A common method to experimentally determine the molar mass of a compound like potassium
peroxide involves titration. For instance, a known mass of K₂O₂ can be reacted with an excess

of a reducing agent of known concentration. The amount of reducing agent consumed in the

reaction can be determined by titration, which then allows for the calculation of the moles of

K₂O₂ that reacted.

Sample Preparation: A precisely weighed sample of pure potassium peroxide is dissolved

in a suitable solvent.

Reaction: The potassium peroxide solution is reacted with a standardized solution of a

reducing agent (e.g., potassium permanganate in acidic solution). The reaction stoichiometry

must be known.

Titration: The excess reducing agent is then back-titrated with a standard solution of an

oxidizing agent.
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Calculation: From the titration data, the number of moles of the reducing agent that reacted

with K₂O₂ is calculated. Using the stoichiometry of the reaction, the number of moles of K₂O₂

in the original sample is determined. The molar mass is then calculated by dividing the initial

mass of the K₂O₂ by the calculated number of moles.

Visualizations
Diagram 1: Molecular Composition of Potassium Peroxide
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Caption: Molecular structure of Potassium Peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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